N-(3,5-dimethylphenyl)-N'-[3-(1H-imidazol-1-yl)propyl]thiourea

• IUPAC Name: 1-(3,5-dimethylphenyl)-3-(3-imidazol-1-ylpropyl)thiourea
• InChI: InChI=1S/C15H20N4S/c1-12-8-13(2)10-14(9-12)18-15(20)17-4-3-6-19-7-5-16-11-19/h5,7-11H,3-4,6H2,1-2H3,(H2,17,18,20)
• InChI Key: BYJZAAOMADSLOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=S)NCCCN2C=CN=C2)C
• Molecular Formula: C15H20N4S
• Molecular Weight: 288.4 g/mol

Description

N-(3,5-dimethylphenyl)-N'-[3-(1H-imidazol-1-yl)propyl]thiourea, commonly known as DMPT, is a chemical compound that has gained significant attention in the field of animal nutrition. DMPT is a feed additive that is used to enhance the growth and performance of various livestock species, including fish, poultry, and swine.

Mechanism of Action

The exact mechanism of action of DMPT is not fully understood. However, it is believed that DMPT acts on the hypothalamus-pituitary-gonadal axis, which regulates the production of growth hormone and other hormones that are important for growth and development. DMPT may also act as a feed attractant, stimulating the appetite of animals and leading to increased feed intake.
Biochemical and Physiological Effects:
DMPT has been shown to have a number of biochemical and physiological effects in animals. For example, DMPT has been found to increase the activity of digestive enzymes in the gut, leading to improved nutrient absorption. DMPT has also been shown to increase the expression of genes involved in growth and development, such as insulin-like growth factor 1 (IGF-1). Additionally, DMPT has been found to have antioxidant properties, which can help to protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

DMPT has a number of advantages and limitations for use in lab experiments. One advantage is that DMPT is relatively easy to synthesize and purify, making it readily available for research purposes. Additionally, DMPT has been extensively studied in animal nutrition, providing a wealth of information on its effects and mechanisms of action. However, one limitation of DMPT is that its effects on animals may vary depending on the species, age, and sex of the animal. Furthermore, the optimal dosage of DMPT may vary depending on the specific application and experimental conditions.

Future Directions

There are many future directions for research on DMPT. One area of interest is the potential use of DMPT in aquaculture, where it may be able to improve the growth and performance of fish species. Additionally, further research is needed to fully understand the mechanism of action of DMPT and its effects on different animal species. Finally, more research is needed to explore the potential use of DMPT in combination with other feed additives to improve animal nutrition and performance.
In conclusion, DMPT is a chemical compound that has gained significant attention in the field of animal nutrition. Its potential as a feed additive has been extensively studied, and research has shown that it can improve the growth and performance of various livestock species. DMPT has a number of biochemical and physiological effects in animals, and its mechanism of action is not fully understood. While DMPT has a number of advantages and limitations for use in lab experiments, there are many future directions for research on this compound.

Synthesis Methods

DMPT can be synthesized through a multi-step process that involves the reaction of 3,5-dimethylphenyl isothiocyanate with 1H-imidazole-1-propylamine. The reaction takes place in an organic solvent, such as dichloromethane, and is catalyzed by a base, such as triethylamine. The product is then purified through column chromatography to obtain pure DMPT.

Scientific Research Applications

DMPT has been extensively studied for its potential as a feed additive in animal nutrition. Research has shown that DMPT can improve the growth and performance of various livestock species, including fish, poultry, and swine. DMPT has also been shown to increase the feed intake of animals, leading to improved feed conversion ratios. Furthermore, DMPT has been found to have antimicrobial properties, which can help to reduce the incidence of disease in animals.